Cas no 848141-14-0 ((5-methanesulfonylpyridin-2-yl)methanamine hydrochloride)

• Product name: (5-methanesulfonylpyridin-2-yl)methanamine hydrochloride
• CAS No: 848141-14-0
• MF: C₇H₁₁ClN₂O₂S
• MW: 222.692439317703
• MDL: MFCD26395890
• CID: 2138148
• PubChem ID: 66725223

(5-methanesulfonylpyridin-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[5-(methylsulfonyl)pyridin-2-yl]methyl}amine hydrochloride
• ([5-(Methylsulfonyl)Pyridin-2-Yl]Methyl)Amine Hydrochloride
• (5-(Methylsulfonyl)pyridin-2-yl)methanamine hydrochloride
• PIEMVHRCZDIVOT-UHFFFAOYSA-N
• AK167667
• AX8272664
• ([5-(Methylsulfonyl)pyridin-2-yl]methyl)amine HCl
• (5-methylsulfonylpyridin-2-yl)methanamine;hydrochloride
• 2-Pyridinemethanamine, 5-(methylsulfonyl)-, monohydrochloride
• C-(5-(Methanesulfonyl)pyridine-2-yl)methylamine m
• (5-methanesulfonylpyridin-2-yl)methanamine hydrochloride
• 2-Pyridinemethanamine, 5-(methylsulfonyl)-, monohydrochloride (9CI)
• [[5-(Methylsulfonyl)pyridin-2-yl]methyl]amine hydrochloride
• C-(5-Methanesulfonyl-pyridin-2-yl)-methylamine monohydrochloride
• 848141-14-0
• C-(5-(Methanesulfonyl)pyridine-2-yl)methylamine monohydrochloride
• 1-(5-METHANESULFONYLPYRIDIN-2-YL)METHANAMINE HYDROCHLORIDE
• CS-0035458
• Z3244520357
• (5-Methylsulfonylpyridin-2-yl)methanamine HCl
• DB-300292
• MFCD26395890
• SCHEMBL560818
• (5-(Methylsulfonyl)pyridin-2-yl)methanaminehydrochloride
• AS-71231
• EN300-6730149
• AKOS025287395

• MDL： MFCD26395890
• Inchi： 1S/C7H10N2O2S.ClH/c1-12(10,11)7-3-2-6(4-8)9-5-7;/h2-3,5H,4,8H2,1H3;1H
• InChI Key： PIEMVHRCZDIVOT-UHFFFAOYSA-N
• SMILES： Cl.S(C)(C1=CN=C(CN)C=C1)(=O)=O

Computed Properties

• Exact Mass: 222.023
• Monoisotopic Mass: 222.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on (5-methanesulfonylpyridin-2-yl)methanamine hydrochloride

Introduction to (5-methanesulfonylpyridin-2-yl)methanamine hydrochloride (CAS No. 848141-14-0)

(5-methanesulfonylpyridin-2-yl)methanamine hydrochloride (CAS No. 848141-14-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(2-pyridylmethyl)-methanesulfonamide hydrochloride, is characterized by its unique structural features, which include a pyridine ring and a methanesulfonyl group. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigation.

The chemical structure of (5-methanesulfonylpyridin-2-yl)methanamine hydrochloride is defined by the presence of a pyridine ring substituted with a methanesulfonyl group at the 5-position and an amino group at the 2-position, which is further derivatized to form a methanamine moiety. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

In recent years, (5-methanesulfonylpyridin-2-yl)methanamine hydrochloride has been studied for its potential as a lead compound in the development of novel therapeutic agents. One of the key areas of interest is its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are implicated in various neurological disorders.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the potential of (5-methanesulfonylpyridin-2-yl)methanamine hydrochloride as a selective serotonin reuptake inhibitor (SSRI). The researchers found that this compound exhibited high affinity for serotonin transporters and demonstrated significant antidepressant-like effects in animal models. These findings suggest that (5-methanesulfonylpyridin-2-yl)methanamine hydrochloride could be a promising candidate for the treatment of depression and other mood disorders.

Beyond its potential as an antidepressant, (5-methanesulfonylpyridin-2-yl)methanamine hydrochloride has also been explored for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in various inflammatory diseases. This anti-inflammatory activity makes it a potential therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (5-methanesulfonylpyridin-2-yl)methanamine hydrochloride have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its clinical development. Its good oral bioavailability and low toxicity profile make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of (5-methanesulfonylpyridin-2-yl)methanamine hydrochloride in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In addition to its therapeutic applications, (5-methanesulfonylpyridin-2-yl)methanamine hydrochloride has also been used as a tool compound in basic research to investigate the mechanisms underlying various biological processes. Its ability to selectively modulate specific receptors and pathways makes it a valuable tool for understanding disease mechanisms and identifying new targets for drug development.

The synthesis of (5-methanesulfonylpyridin-2-yl)methanamine hydrochloride involves several well-established chemical reactions. One common synthetic route involves the reaction of 5-methylsulfonylpyridine with formaldehyde to form the corresponding imine, followed by reduction to yield the desired amine product. The final step involves the formation of the hydrochloride salt by treating the free amine with hydrogen chloride gas or an equivalent acid.

The purity and quality of (5-methanesulfonylpyridin-2-yl)methanamine hydrochloride are critical factors in ensuring its effectiveness in both research and clinical settings. High-purity standards are maintained through rigorous quality control processes, including chromatographic techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In conclusion, (5-methanesulfonylpyridin-2-yl)methanamine hydrochloride (CAS No. 848141-14-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, favorable pharmacological properties, and potential therapeutic benefits make it an exciting area of ongoing investigation. As research continues to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in the development of novel treatments for various diseases.